2-(1-Ethyl-4-Hydroxybutyl)-1,4-Benzoquinone

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-(6-hydroxyhexan-3-yl)cyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C12H16O3/c1-2-9(4-3-7-13)11-8-10(14)5-6-12(11)15/h5-6,8-9,13H,2-4,7H2,1H3
• InChI Key: XVHXEILDQZIKSU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCCO)C1=CC(=O)C=CC1=O

Description

2-(1-Ethyl-4-Hydroxybutyl)-1,4-Benzoquinone is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

While stirring at 60° C., a solution of sodium peroxodisulfate (0.01 mol) in water (10 ml) was added to a heterogeneous mixture of silver nitrate (0.2 g) in water (40 ml) and 1,4-benzoquinone (0.01 mol) and 1-hexanol (0.04 mol) in hexane (5 ml). Extraction with diethyl ether followed by vaporization in vacuo yielded a residue which was purified using column chromatography on silica gel (eluting with hexane/diethylether).